Cas no 931954-17-5 (2-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one)

• Product Name: 2-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one
• CAS No: 931954-17-5
• MF: C₂₃H₁₆N₂O₅
• MW: 400.383545875549
• CID: 5428727
• Update Time: 2025-10-28

2-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzo[f]chromen-3-one
• 2-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one

• Inchi： 1S/C23H16N2O5/c1-27-14-8-9-16(20(11-14)28-2)21-24-22(30-25-21)18-12-17-15-6-4-3-5-13(15)7-10-19(17)29-23(18)26/h3-12H,1-2H3
• InChI Key： YGZKJHIDQDXPQP-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C3=CC=CC=C3C=C2)C=C1C1ON=C(C2=CC=C(OC)C=C2OC)N=1

Additional information on 2-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one

Comprehensive Overview of 2-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one (CAS No. 931954-17-5): Properties, Applications, and Research Insights

The compound 2-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one (CAS No. 931954-17-5) is a structurally complex molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique oxadiazole and benzochromenone moieties contribute to its diverse chemical properties, making it a subject of interest for drug discovery and advanced material development. Researchers are particularly intrigued by its potential as a fluorescent probe or bioactive scaffold, aligning with current trends in targeted therapy and molecular imaging technologies.

In recent years, the scientific community has focused on heterocyclic compounds like 2-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one due to their versatile applications. The dimethoxyphenyl group enhances its solubility and binding affinity, while the oxadiazole ring offers metabolic stability—a critical factor in medicinal chemistry. These features address common search queries such as "how to improve drug bioavailability" and "stable heterocyclic compounds for drug design," reflecting its relevance to modern research challenges.

From a synthetic perspective, this compound exemplifies advancements in multi-component reactions and green chemistry protocols. Its benzofchromen-3-one core is particularly noteworthy, as similar structures are investigated for their optical properties in OLED materials and sensors. This aligns with industry demands for energy-efficient materials, a frequently searched topic in materials science databases. Computational studies also suggest its potential as a kinase inhibitor, connecting to popular searches about "small molecule inhibitors for cancer research."

Quality control of CAS No. 931954-17-5 involves rigorous HPLC and NMR validation, ensuring reproducibility for academic and industrial applications. Storage recommendations typically emphasize protection from light due to its photosensitive nature, a practical consideration often queried by laboratory technicians. The compound’s structure-activity relationship (SAR) is actively studied, particularly how modifications to its oxadiazole or methoxy groups affect biological activity—a hot topic in structure-based drug design forums.

Emerging publications highlight its role in photodynamic therapy (PDT) research, leveraging its chromophore characteristics. This application taps into growing interest in non-invasive treatments, frequently searched in medical databases. Additionally, its electrochemical properties are under investigation for biosensor development, addressing the demand for point-of-care diagnostics—a key focus area in global health initiatives.

In summary, 2-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one represents a multifaceted compound bridging pharmaceutical innovation and advanced material science. Its research trajectory mirrors trending scientific inquiries, from precision medicine to sustainable material design, ensuring its continued relevance in peer-reviewed studies and industrial applications.